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Compound of Interest

Compound Name: Shmt-IN-4

Cat. No.: B15614230 Get Quote

Essential Safety and Handling Guide for Shmt-
IN-4
Disclaimer: As a novel research chemical, a specific Safety Data Sheet (SDS) for Shmt-IN-4 is

not publicly available. This guide is based on general safety protocols for handling new or

uncharacterized chemical compounds and information on its chemical class, pyrazolopyran

derivatives. Researchers must treat Shmt-IN-4 as potentially hazardous and exercise extreme

caution. Always consult with your institution's Environmental Health and Safety (EHS) office for

specific guidance.

Shmt-IN-4 is a pyrazolopyran derivative that functions as an inhibitor of the enzyme serine

hydroxymethyltransferase (SHMT).[1][2][3] Due to the lack of specific toxicity data, a

conservative approach to handling is mandatory to ensure the safety of all laboratory

personnel.[4][5][6]

Key Safety and Physical Data
Without a formal SDS, definitive physical and toxicological properties of Shmt-IN-4 are

unknown. The following table outlines the necessary data points that should be requested from

the supplier or determined experimentally under controlled conditions. The provided data for

the molecular formula and weight are based on available information for a similar compound,

SHMT-IN-1.[7]
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Property Data
Notes and Recommended
Actions

Chemical Class Pyrazolopyran derivative
Handle with caution due to

potential biological activity.

Molecular Formula C18H16Cl2N4O
Data for a related compound.

[7]

Molecular Weight 375.25 g/mol
Data for a related compound.

[7]

Appearance Solid (Assumed)
Handle as a fine powder,

potential for aerosolization.[4]

Solubility Soluble in DMSO

Use appropriate solvent-

resistant gloves and eye

protection.[7]

Acute Toxicity Data Not Available
Assume high toxicity. Avoid all

routes of exposure.[4]

Carcinogenicity Data Not Available
Treat as a potential

carcinogen.[4]

Mutagenicity Data Not Available
Treat as a potential mutagen.

[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to prevent exposure.

Engineering Controls:

Chemical Fume Hood: All manipulations of solid Shmt-IN-4 and its solutions must be

performed in a certified chemical fume hood.[4]

Ventilated Balance Enclosure: Use a powder-specific ventilated enclosure when weighing

the solid compound to control aerosol generation.[4]

Individual PPE:
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Eye and Face Protection: Wear chemical safety goggles and a face shield.[4]

Hand Protection: Use nitrile or neoprene gloves, with double-gloving highly recommended.

Consult glove manufacturer data for breakthrough times with the solvents in use.[4]

Body Protection: A fully fastened laboratory coat is required to protect skin and clothing.[4]

Respiratory Protection: If handling outside of a fume hood is unavoidable, a NIOSH-

approved respirator (e.g., N95 or higher) is mandatory.[4]

Operational and Disposal Plans
A strict, step-by-step protocol minimizes risk during handling and disposal.

Handling Protocol
Preparation: Before starting, ensure all necessary PPE is donned correctly. Confirm that the

fume hood or ventilated enclosure is operational.

Weighing: Conduct all weighing within the ventilated enclosure. Use dedicated spatulas and

weighing containers. Securely cap the primary container immediately after dispensing.[4]

Solubilization: In the fume hood, add solvent to the weighed compound slowly to prevent

splashing. If sonication or vortexing is needed, ensure the vessel is tightly capped. Clearly

label the final solution with the chemical name, concentration, solvent, and date.[4]

Storage: Store Shmt-IN-4 in a clearly labeled, tightly sealed container in a designated,

ventilated, and secure area. For compounds sensitive to light or moisture, use an amber vial

inside a desiccator.[4]

Disposal Protocol
All materials contaminated with Shmt-IN-4 must be treated as hazardous waste.

Solid Waste: All contaminated disposables (e.g., gloves, pipette tips, weighing boats) must

be placed in a dedicated, labeled hazardous waste container.[4]
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Liquid Waste: Collect all solutions containing Shmt-IN-4 in a sealed, properly labeled

hazardous waste container.[4]

Compliance: Adhere strictly to all institutional and local regulations for the disposal of

hazardous chemical waste.[4][8]

Emergency Procedures
Skin Exposure: Immediately flush the affected skin with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek prompt medical attention.[4]

Eye Exposure: Flush eyes immediately with an eyewash station for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is labored, provide oxygen. Seek

medical attention.[4]

Ingestion: DO NOT induce vomiting. Rinse the mouth thoroughly with water. Seek immediate

medical attention.[4]

Spill: Evacuate the area and notify laboratory personnel. For minor spills, trained individuals

with appropriate PPE and spill kits may proceed with cleanup. For major spills, evacuate the

laboratory and contact the institutional EHS office immediately.[4]

Visual Workflow
The following diagram illustrates the essential workflow for safely handling Shmt-IN-4.
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Caption: Workflow for the safe handling of Shmt-IN-4 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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